Cas no 6324-20-5 (N-(3-acetamido-2,4,6-trimethyl-phenyl)acetamide)

• Product Name: N-(3-acetamido-2,4,6-trimethyl-phenyl)acetamide
• CAS No: 6324-20-5
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 959442
• PubChem ID: 232072
• Update Time: 2025-04-19

N-(3-acetamido-2,4,6-trimethyl-phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetamido-2,4,6-trimethyl-phenyl)acetamide
• 2,4,6-Trimethyl-3'-trifluormethyl-benzophenon
• 2.4.6-Trimethyl-3'-trifluormethylbenzophenon
• 2.4.6-Trimethyl-N.N'-diacetyl-m-phenylendiamin
• 2.4-Bis-acetamino-1.3.5-trimethyl-benzol
• AC1NE8I6
• CTK2B5129
• Methanone, [3-(trifluoromethyl)phenyl](2,4,6-trimethylphenyl)-
• N,N'-(2,4,6-Trimethyl-m-phenylen)-bis-acetamid
• N,N'-(2,4,6-trimethyl-m-phenylene)-bis-acetamide
• NSC 29111
• DTXSID50979277
• SCHEMBL18622118
• 6324-20-5
• NSC-29111
• N,N'-(2,4,6-Trimethyl-1,3-phenylene)diethanimidic acid
• NSC29111

• Inchi： 1S/C13H18N2O2/c1-7-6-8(2)13(15-11(5)17)9(3)12(7)14-10(4)16/h6H,1-5H3,(H,14,16)(H,15,17)
• InChI Key： LLOWIBWXQAFBFX-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C(C)=CC(C)=C(C=1C)NC(C)=O

Computed Properties

• Exact Mass: 234.13694
• Monoisotopic Mass: 234.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.146±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 141-142 ºC
• Boiling Point: 383.6°Cat760mmHg
• Flash Point: 383.6°Cat760mmHg
• Refractive Index: 1.592
• Solubility: Slightly soluble (4.5 g/l) (25 º C),
• PSA: 58.2
• LogP: 2.67460